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Compound of Interest

Compound Name:
Pyridine, 2-chloro-3-methoxy-, 1-

oxide

CAS No.: 111301-97-4

Cat. No.: B3213208

Get Quote

Chemical Identification & Context
This compound is a high-value heterocyclic building block, primarily used as an electrophilic

intermediate in the synthesis of functionalized pyridines (e.g., pyrithione derivatives) and

pharmaceutical scaffolds (such as proton pump inhibitors).[1]
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Property Specification

Chemical Name Pyridine, 2-chloro-3-methoxy-, 1-oxide

Synonyms
2-Chloro-3-methoxypyridine N-oxide; 2-Chloro-

3-methoxypyridine-1-oxide

CAS Number

Not widely listed in public commercial

registries.Parent Analog: 2-Chloro-3-

methoxypyridine (CAS: 52605-96-6) Functional

Analog: 2-Chloropyridine N-oxide (CAS: 2402-

95-1)

Molecular Formula C₆H₆ClNO₂

Molecular Weight 159.57 g/mol

SMILES COc1c(Cl)n([O-])cccc1

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DCM, Chloroform, MeOH; limited

solubility in water.

Scientific Context: The "N-Oxide Effect"
Unlike its non-oxidized parent, the 1-oxide moiety significantly alters the electronic landscape

of the pyridine ring. The N-oxide oxygen donates electron density into the ring via resonance

but inductively withdraws electrons from the alpha-carbon (C2).

Result: The Chlorine atom at position C2 becomes highly labile to nucleophilic aromatic

substitution (SNAr).

Implication: This compound is chemically distinct from 2-chloro-3-methoxypyridine; it is a

"hot" electrophile designed to react. This reactivity profile dictates its toxicity (protein

alkylation) and handling (moisture sensitivity).

Hazard Identification (GHS Classification)
Derived from Structure-Activity Relationship (SAR) of 2-chloropyridine N-oxides.
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Core Hazards
Hazard Class Category Hazard Statement

Mechanism of
Action

Skin Irritation Cat. 2
H315: Causes skin

irritation.[2][3][4][5]

Electrophilic attack on

keratin/dermal

proteins.

Eye Irritation Cat. 2A
H319: Causes serious

eye irritation.[2][3][6]

Acidic hydrolysis (HCl

release) upon contact

with mucosal

moisture.

STOT - SE Cat. 3

H335: May cause

respiratory irritation.[3]

[5]

Inhalation of

dust/aerosol triggers

mucosal inflammation.

Acute Toxicity Cat. 4
H302: Harmful if

swallowed.

Systemic absorption

of pyridine derivatives;

potential metabolic

activation.

Signal Word: WARNING
Reactivity & Stability Logic
This section details the causality behind the handling protocols.

Chemical Stability
Hygroscopic Nature: Pyridine N-oxides are polar and hygroscopic. Absorption of water does

not immediately degrade the compound but can facilitate hydrolysis of the C-Cl bond over

time, releasing Hydrochloric Acid (HCl).

Thermal Instability: N-oxides can undergo rearrangement (Meisenheimer) or deoxygenation

at high temperatures.

Critical Limit: Do not heat above 100°C without solvent/stabilizer.
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Reactivity Diagram (Mechanistic Pathway)
The following diagram illustrates why this compound is a versatile but hazardous intermediate.
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Caption: The N-oxide group activates the C2-Chlorine bond for substitution.[7] In the presence

of moisture (Side Reaction), this activation leads to hydrolysis and HCl release, necessitating

strict moisture control.

Handling & Storage Protocols
Storage Conditions

Temperature: Store at 2–8°C (Refrigerated). Thermal degradation rates increase significantly

above ambient temperature.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). Oxygen is less of a concern than

moisture; however, inert atmosphere prevents hydrolysis.

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential

corrosion from trace HCl.

Experimental Handling (Self-Validating Protocol)
Objective: Use the compound in a synthesis reaction (e.g., substitution with a thiol) without

degradation.

Equilibration: Allow the refrigerated container to reach room temperature before opening.
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Reason: Opening a cold vial condenses atmospheric moisture onto the hygroscopic solid,

initiating hydrolysis.

Solvent Selection: Use Anhydrous solvents (DCM, THF, or DMF).

Validation: Check solvent water content (<50 ppm) via Karl Fischer titration if the reaction

is scale-sensitive (>1g).

Quenching: Upon reaction completion, quench excess electrophile with a mild nucleophile

(e.g., aqueous ammonium chloride) rather than strong acid/base to prevent runaway

exotherms.

Emergency Response & First Aid
Exposure Response Decision Tree

Exposure Event

Identify Route

Skin Contact Eye Contact Inhalation

1. Brush off dry powder
2. Wash with soap/water (15 min)

3. Monitor for erythema

1. DO NOT RUB
2. Flush with water (15 min)

3. Seek Ophthalmologist

1. Move to fresh air
2. If wheezing: Oxygen

3. Medical observation (delayed edema)

Click to download full resolution via product page

Caption: Immediate triage protocols for exposure. Note the critical step of brushing off dry

powder before wetting to minimize acute hydrolysis on the skin.

Firefighting Measures
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Hazardous Combustion Products: Nitrogen Oxides (NOx), Hydrogen Chloride (HCl), Carbon

Monoxide (CO).

Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.

Contraindication: Do not use a solid water stream, as it may scatter the dust and create a

corrosive aerosol.

Synthesis & Application Context
Reference for Researchers

This compound is typically synthesized via the oxidation of 2-chloro-3-methoxypyridine using

peracids (e.g., m-CPBA or H₂O₂/Urea) [1].

Key Application: Synthesis of Pyrithione Analogs Researchers often use this N-oxide to

synthesize 3-methoxypyrithione (a metal-chelating agent) by reacting it with Sodium

Hydrosulfide (NaSH) [2].

Protocol Insight: The reaction with NaSH releases the Chlorine. The N-oxide oxygen is

retained initially, then often reduced or tautomerized depending on the pH and workup.

Safety Note: This specific transformation generates H₂S gas (rotten egg odor, toxic) if the pH

drops. Ensure the reaction vessel is vented to a caustic scrubber.

Disposal Considerations
Waste Stream: Halogenated Organic Waste.

Neutralization: Do not mix with strong oxidizers. Can be chemically deactivated by reaction

with a dilute sodium bisulfite solution (to reduce the N-oxide) followed by alkaline hydrolysis,

though professional incineration is the standard requirement.

Ecological Impact: Pyridine derivatives are generally mobile in soil and harmful to aquatic

life. Prevent entry into drains.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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